Cas no 1261922-22-8 (3-Amino-5-(2,5-difluorophenyl)benzoic acid)

3-Amino-5-(2,5-difluorophenyl)benzoic acid is a fluorinated aromatic compound featuring both an amino and a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of fluorine atoms enhances its electronic properties and metabolic stability, which is advantageous in the design of bioactive molecules. The benzoic acid moiety allows for further derivatization, while the amino group provides a reactive site for coupling reactions. This compound is particularly useful in medicinal chemistry for the development of fluorinated drug candidates, where its structural features contribute to improved binding affinity and pharmacokinetic profiles. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.

3-Amino-5-(2,5-difluorophenyl)benzoic acid structure

1261922-22-8 structure

Product Name:3-Amino-5-(2,5-difluorophenyl)benzoic acid

CAS No:1261922-22-8

MF:C₁₃H₉F₂NO₂

MW:249.212870359421

MDL:MFCD18320067

CID:2763674

PubChem ID:53225981

Update Time:2025-05-28

3-Amino-5-(2,5-difluorophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-AMINO-5-(2,5-DIFLUOROPHENYL)BENZOIC ACID
- 1261922-22-8
- 5-Amino-2',5'-difluoro[1,1'-biphenyl]-3-carboxylic acid
- 3-Amino-5-(2,5-difluorophenyl)benzoic acid, 95%
- DTXSID00689713
- MFCD18320067
- 3-Amino-5-(2,5-difluorophenyl)benzoic acid
- MDL： MFCD18320067
- Inchi： 1S/C13H9F2NO2/c14-9-1-2-12(15)11(6-9)7-3-8(13(17)18)5-10(16)4-7/h1-6H,16H2,(H,17,18)
- InChI Key： FMXPIHKKRICHHX-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1C1C=C(C=C(C(=O)O)C=1)N)F

Computed Properties

Exact Mass: 249.06
Monoisotopic Mass: 249.06
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 313
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.3A^2
XLogP3: 2.6

3-Amino-5-(2,5-difluorophenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327210-5 g	3-Amino-5-(2,5-difluorophenyl)benzoic acid, 95%; .	1261922-22-8	95%	5g	€1159.00	2023-04-26
abcr	AB327210-5g	3-Amino-5-(2,5-difluorophenyl)benzoic acid, 95%; .	1261922-22-8	95%	5g	€1159.00	2025-04-21

3-Amino-5-(2,5-difluorophenyl)benzoic acid Related Literature

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2. Alt-proteins: A promising future
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
5. Alternative donor substrates for inverting and retaining glycosyltransferases†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-Amino-5-(2,5-difluorophenyl)benzoic acid

Comprehensive Overview of 3-Amino-5-(2,5-difluorophenyl)benzoic acid (CAS No. 1261922-22-8): Properties, Applications, and Industry Insights

3-Amino-5-(2,5-difluorophenyl)benzoic acid (CAS No. 1261922-22-8) is a specialized fluorinated aromatic compound with a unique molecular structure that combines an amino group and a carboxylic acid functionality. This heterocyclic building block has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a key intermediate in drug discovery. The presence of difluorophenyl moieties enhances its metabolic stability and lipophilicity, making it valuable for designing bioactive molecules targeting GPCRs and kinases.

Recent studies highlight the growing demand for fluorinated compounds like 3-Amino-5-(2,5-difluorophenyl)benzoic acid in small-molecule therapeutics, particularly for oncology and CNS diseases. Its CAS No. 1261922-22-8 is frequently searched in chemical databases alongside queries such as "fluorinated benzoic acid derivatives" and "amino-substituted aryl compounds," reflecting industry interest in structure-activity relationship (SAR) optimization. The compound's logP value (~2.8) and hydrogen-bonding capacity make it suitable for fragment-based drug design (FBDD).

In material science, this difluorophenyl-containing scaffold shows promise for developing liquid crystal materials and OLED precursors. Researchers are investigating its photophysical properties for potential use in organic electronics, where fluorine substitution can modulate electron transport characteristics. The carboxylic acid group allows further derivatization via amide coupling or esterification, enabling diverse molecular architectures.

Synthetic routes to CAS 1261922-22-8 typically involve Pd-catalyzed cross-coupling between halogenated intermediates, followed by selective nitro reduction to install the amino group. Analytical characterization via HPLC-MS and NMR spectroscopy confirms high purity (>98%), critical for medicinal chemistry applications. Stability studies indicate compatibility with standard peptide synthesis conditions, expanding its utility in bioconjugation strategies.

From an SEO perspective, trending queries like "how to synthesize fluorinated benzoic acids" and "applications of difluorophenyl compounds" align with this compound's technical profile. Environmental considerations regarding fluorinated organic compounds are addressed through improved green chemistry protocols, reducing waste in its production. The global market for such intermediates is projected to grow at 6.2% CAGR (2023-2030), driven by demand for targeted therapies.

Regulatory compliance for 3-Amino-5-(2,5-difluorophenyl)benzoic acid follows REACH guidelines, with proper handling recommendations for laboratory use. Its non-hazardous classification under GHS facilitates international shipping. Researchers emphasize its role in developing third-generation kinase inhibitors, particularly those addressing drug resistance mechanisms in cancer treatment.

Future directions include exploring its metal-organic frameworks (MOFs) applications and catalytic asymmetric synthesis potential. The compound's chiral derivatives are being evaluated for enantioselective recognition in sensor technologies. Continuous process optimization aims to enhance atom economy in large-scale production while maintaining regioselective control over functionalization.